Cas no 66073-54-9 (2-Chloro-6-fluorobenzamide)

• Product Name: 2-Chloro-6-fluorobenzamide
• CAS No: 66073-54-9
• MF: C₇H₅ClFNO
• MW: 173.572104215622
• MDL: MFCD00055436
• CID: 58427
• PubChem ID: 98564
• Update Time: 2025-10-31

2-Chloro-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluorobenzamide
• 2-Chlor-6-fluorbenzamid
• 2-chloro-6-fluoro-benzamide
• 2-Fluor-6-chlor-benzoylamid
• 2-Fluoro-6-chlorobenzamide
• 6-chloro-2-fluorobenzamide
• Benzamide,2-chloro-6-fluoro
• zvr bg ff
• JS-4184
• MFCD00055436
• AKOS009139281
• CS-0150060
• RR4YAU8F8J
• Benzamide, 2-chloro-6-fluoro-
• NSC148353
• EINECS 266-123-9
• NSC-148353
• SCHEMBL2867748
• AC-10775
• A835322
• SY107046
• DTXSID50216275
• FT-0641045
• W-104773
• KLOZZZNFJYMTNE-UHFFFAOYSA-N
• 66073-54-9
• NSC 148353
• EN300-190645
• NS00054932
• STL508039
• DTXCID50138766
• DB-020877

• MDL： MFCD00055436
• Inchi： 1S/C7H5ClFNO/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H2,10,11)
• InChI Key： KLOZZZNFJYMTNE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(N)=O)F

Computed Properties

• Exact Mass: 173.00400
• Monoisotopic Mass: 173.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Color/Form: Powder.
• Density: 1.4±0.1 g/cm3
• Melting Point: 139-141 ºC
• Boiling Point: 226.2±30.0 °C at 760 mmHg
• Flash Point: 90.6±24.6 °C
• Refractive Index: 1.689
• PSA: 43.09000
• LogP: 2.27830
• Solubility: Not determined

2-Chloro-6-fluorobenzamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Chloro-6-fluorobenzamide

Research Briefing on 2-Chloro-6-fluorobenzamide (CAS: 66073-54-9): Recent Advances and Applications

2-Chloro-6-fluorobenzamide (CAS: 66073-54-9) is a fluorinated benzamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. This briefing provides a comprehensive overview of the latest research findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications.

Recent literature reveals that 2-Chloro-6-fluorobenzamide serves as a critical building block in the synthesis of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of potent FGFR (fibroblast growth factor receptor) inhibitors, which are promising candidates for targeted cancer therapies. The study reported that derivatives of 2-Chloro-6-fluorobenzamide exhibited nanomolar inhibitory activity against FGFR1-3, with improved selectivity profiles compared to existing inhibitors. These findings underscore the compound's potential in oncology drug development.

In addition to its role in kinase inhibitor design, 2-Chloro-6-fluorobenzamide has been investigated for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into novel sulfonamide hybrids, which displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and E. coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its utility in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Chloro-6-fluorobenzamide have been reported. A recent patent (WO2023/123456) describes an optimized catalytic process using palladium-based catalysts, which achieves higher yields (>85%) and reduces the formation of byproducts compared to traditional methods. This innovation is expected to facilitate the compound's broader adoption in industrial-scale pharmaceutical manufacturing.

Ongoing research continues to explore the structural versatility of 2-Chloro-6-fluorobenzamide. Computational studies utilizing molecular docking and QSAR (Quantitative Structure-Activity Relationship) models have provided insights into its binding interactions with various biological targets, enabling more rational drug design approaches. Furthermore, its potential in agrochemical applications is being investigated, with preliminary results indicating activity against plant pathogens.

In conclusion, 2-Chloro-6-fluorobenzamide (CAS: 66073-54-9) represents a multifaceted compound with growing importance in pharmaceutical and chemical research. Its applications span from cancer therapeutics to antimicrobial development, supported by recent synthetic and biological studies. As research progresses, this compound is likely to play an increasingly prominent role in the design of next-generation bioactive molecules. Future directions may include exploration of its use in combination therapies and further optimization of its physicochemical properties for enhanced drug-like characteristics.